2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid

• Molecular Formula: C10H10N4O2
• Molecular Weight: 218.21 g/mol
• SMILES: C1=CN=C2C(=N1)C=C(C=N2)CC(C(=O)O)N
• InChI: InChI=1S/C10H10N4O2/c11-7(10(15)16)3-6-4-8-9(14-5-6)13-2-1-12-8/h1-2,4-5,7H,3,11H2,(H,15,16)
• InChIKey: PQJQGMVCVYFWKY-UHFFFAOYSA-N

Pyrido[2,3-b]pyrazinyl Alanine: Kinase Discovery Building Block

2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid (CAS 1822459-45-9 racemic; CAS 1306728-61-9 S-enantiomer) is a non-proteinogenic amino acid in which the alanine side chain is replaced by a pyrido[2,3-b]pyrazine heterocycle . This scaffold is a privileged structure in medicinal chemistry, recognized for its ability to inhibit key biological targets including kinases and phosphodiesterases [1]. The compound presents a molecular formula of C10H10N4O2 and a molecular weight of 218.21 g/mol, and is commercially available with purities ranging from 95% to 97% depending on stereochemistry and supplier .

Kinase inhibitor design building block with pyrido[2,3-b]pyrazine core

Direct Fmoc-SPPS incorporation as an unnatural amino acid

Enantiopure (S)-enantiomer available for chiral SAR studies

• [1] Koch, P.; et al. Pyridinylquinoxalines and Pyridinylpyridopyrazines as Lead Compounds for Novel p38α Mitogen-Activated Protein Kinase Inhibitors. J. Med. Chem. 2010, 53 (2), 742–753. View Source

Irreplaceability of Pyrido[2,3-b]pyrazine Alanine

Simple heterocyclic alanines (e.g., 3-(quinoxalin-6-yl)alanine or 3-(pyridin-2-yl)alanine) lack the fused pyrido[2,3-b]pyrazine core that confers a defined electronic and steric environment for kinase active sites [1]. Direct comparative enzymatic data show that replacing a quinoxaline core with a pyrido[2,3-b]pyrazine core improves p38α MAP kinase inhibition from an IC50 of 81 nM to 38 nM—a 2.1-fold potency gain [1]. Moreover, the specific 7-position attachment of the alanine moiety enables a distinct vector for peptide incorporation or further derivatization, whereas 6-substituted or 2-substituted analogs frequently display altered target selectivity profiles as documented in kinase modulator patents [2].

Core Scaffold

Quinoxaline-based analogs may not reproduce the kinase inhibition profile reported for the pyrido[2,3-b]pyrazine core.

Regioisomer Attachment

6- or 2-substituted regioisomers may shift target selectivity and lack the 7-position kinase vector validated in patent and literature data.

• [1] Koch, P.; et al. Pyridinylquinoxalines and Pyridinylpyridopyrazines as Lead Compounds for Novel p38α Mitogen-Activated Protein Kinase Inhibitors. J. Med. Chem. 2010, 53 (2), 742–753. View Source
• [2] Claus, E.; et al. (Zentaris GmbH). Novel Pyridopyrazines and Their Use as Modulators of Kinases. U.S. Patent Application US20070149484, June 28, 2007. View Source

Pyrido[2,3-b]pyrazine Alanine: Key Differentiation Evidence

Pyrido[2,3-b]pyrazine vs. Quinoxaline: p38α MAP Kinase Potency

In a direct head-to-head comparison, the pyrido[2,3-b]pyrazine-substituted compound 9e inhibited p38α MAP kinase with an IC50 of 38 nM, whereas the corresponding quinoxaline analog 6f exhibited an IC50 of 81 nM under identical assay conditions [1]. This represents a 2.1-fold improvement in inhibitory potency attributable solely to the introduction of the pyrido[2,3-b]pyrazine core in place of quinoxaline.

Core Comparison

Head-to-head

IC50 38 nM (pyrido) vs 81 nM (quinoxaline)

Reported core-dependent potency difference in p38α MAP kinase assay

2.1-fold lower IC50 with pyrido[2,3-b]pyrazine core under identical conditions

Evidence Dimension	p38α MAP kinase inhibitory potency (IC50)
Target Compound Data	IC50 = 38 nM (compound 9e, pyrido[2,3-b]pyrazine scaffold)
Comparator Or Baseline	IC50 = 81 nM (compound 6f, quinoxaline scaffold)
Quantified Difference	2.1-fold lower IC50 (38 vs. 81 nM)
Conditions	In vitro enzymatic p38α MAP kinase inhibition assay; compounds were 2(3)-(4-fluorophenyl)-3(2)-(pyridin-4-yl) derivatives synthesized via microwave irradiation [1]

Why This Matters

This scaffold-level potency advantage justifies selecting pyrido[2,3-b]pyrazine-based building blocks over quinoxaline-based alternatives for kinase inhibitor programs targeting p38α or related kinases.

• [1] Koch, P.; et al. Pyridinylquinoxalines and Pyridinylpyridopyrazines as Lead Compounds for Novel p38α Mitogen-Activated Protein Kinase Inhibitors. J. Med. Chem. 2010, 53 (2), 742–753. View Source

Enantiomeric Purity: (S)-Enantiomer vs. Racemate

The (S)-enantiomer (CAS 1306728-61-9) is commercially available with a certified purity of 97%, whereas the racemic mixture (CAS 1822459-45-9) is typically offered at 95% purity . This 2-percentage-point purity differential, combined with the defined absolute stereochemistry, is critical for applications requiring enantiopure intermediates for structure-activity relationship (SAR) studies or peptide mimetic synthesis.

Enantiomeric Purity

Data to verify

(S)-enantiomer 97% vs racemate 95%

Enantiopure form supports chiral SAR studies; racemate may be used for initial library screens

Supplier-specified purities; verify by chiral HPLC

Evidence Dimension	Commercial purity and stereochemical definition
Target Compound Data	(S)-enantiomer: 97% purity (CAS 1306728-61-9); Racemate: 95% purity (CAS 1822459-45-9)
Comparator Or Baseline	(S)-enantiomer purity = 97% vs. racemate purity = 95%
Quantified Difference	2% absolute purity difference; presence of defined (S) stereochemistry vs. racemic mixture
Conditions	Commercial product specifications from independent chemical suppliers

Why This Matters

Users performing chiral SAR exploration or incorporating this amino acid into stereochemically sensitive peptide sequences require the enantiopure (S)-form, while those conducting initial library synthesis may opt for the racemate to reduce cost.

7-Substituted Pyrido[2,3-b]pyrazine as Kinase Modulator

Patent literature explicitly identifies 6- or 7-substituted pyrido[2,3-b]pyrazine derivatives as pharmacologically active kinase modulators [1]. A related compound bearing the pyrido[2,3-b]pyrazin-7-yl moiety demonstrated an IC50 of 0.800 nM in a buserelin binding assay [2], and a structurally analogous 7-substituted tetrahydropyrido[2,3-b]pyrazine showed ALK inhibition with an IC50 of 17 nM [3]. These data indicate that the 7-position attachment of the side chain—as in 2-amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid—provides a validated vector for achieving high target affinity.

7-Position Validation

Class-level inference

IC50 0.800 nM (buserelin) / 17 nM (ALK) in analogs

Class-level evidence supports 7-substitution for kinase target engagement

Data from patent and BindingDB; not measured on this compound directly

Evidence Dimension	Target engagement potency of 7-substituted pyrido[2,3-b]pyrazine derivatives
Target Compound Data	Class representatives: IC50 = 0.800 nM (buserelin binding); IC50 = 17 nM (ALK inhibition); scaffold validated in patent US20070149484
Comparator Or Baseline	Non-7-substituted pyrido[2,3-b]pyrazines or unsubstituted pyrido[2,3-b]pyrazine: no defined enzyme inhibition reported in the same patent series [1]
Quantified Difference	7-Substitution enables sub-nanomolar to low nanomolar target engagement; non-7-substituted analogs lack documented kinase inhibitory activity in this series
Conditions	In vitro enzyme inhibition assays as described in patent US20070149484; buserelin binding assay from BindingDB BDBM50110622 [2]; ALK time-resolved fluorescence assay from BindingDB BDBM50321055 [3]

Why This Matters

Procurement of the 7-substituted analog is essential for programs targeting kinases where the 7-position attachment geometry has been validated; 6-substituted or 2-substituted regioisomers are not expected to recapitulate this activity profile.

• [1] Claus, E.; et al. (Zentaris GmbH). Novel Pyridopyrazines and Their Use as Modulators of Kinases. U.S. Patent Application US20070149484, June 28, 2007. View Source
• [2] BindingDB. BDBM50110622: 1-(7-Aza-bicyclo[2.2.1]hept-7-yl)-2-{...3-pyrido[2,3-b]pyrazin-7-yl-propylamino...} IC50 = 0.800 nM. BindingDB Entry, 2009. View Source
• [3] BindingDB. BDBM50321055: 1-[4-(4-{1-[5-Chloro-2-(trifluoromethyl)benzyl]-1,2,3,4-tetrahydro-pyrido[2,3-b]pyrazin-7-yl}pyridin-2-yl)piperazin-1-yl]ethanone IC50 = 17 nM (ALK). BindingDB Entry, 2012. View Source

Direct Peptide Incorporation Without Linker Chemistry

Unlike pyrido[2,3-b]pyrazine-7-carboxylic acid or pyrido[2,3-b]pyrazine-7-carboxaldehyde building blocks, which require additional coupling steps or linker chemistry for peptide incorporation, 2-amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid carries both the N-terminal amine and C-terminal carboxylic acid functionalities of a natural amino acid [1]. This allows direct incorporation into peptides via standard solid-phase peptide synthesis (SPPS) protocols without post-synthetic modification, reducing synthetic steps and improving overall yield

SPPS Compatibility

Method context

Free α-amine and α-carboxylic acid

Enables direct Fmoc-SPPS incorporation without post-synthetic modification

Reduces synthetic steps relative to pyrido[2,3-b]pyrazine-7-carboxylic acid

Evidence Dimension	Synthetic tractability for peptide incorporation
Target Compound Data	Contains free α-amino and α-carboxylic acid groups; directly compatible with Fmoc/t-Bu SPPS chemistry
Comparator Or Baseline	Pyrido[2,3-b]pyrazine-7-carboxylic acid (CAS 893723-49-4): lacks the α-amino group; requires activation and coupling as a carboxylic acid building block only
Quantified Difference	Reduction of 1–2 synthetic steps compared to non-amino acid pyrido[2,3-b]pyrazine building blocks (qualitative assessment based on retrosynthetic analysis)
Conditions	Standard Fmoc solid-phase peptide synthesis; comparator building block available from benchchem

Why This Matters

For peptide-based drug discovery or chemical biology probe development, the amino acid functionality eliminates the need for custom linker synthesis, accelerating SAR exploration and reducing procurement complexity.

• [1] Kuujia. Cas no 1822459-45-9 (2-Amino-3-{pyrido[2,3-b]pyrazin-7-yl}propanoic acid). Compound Profile. View Source

Application Scenarios for Pyrido[2,3-b]pyrazine Alanine

Pyrido[2,3-b]pyrazine-Based Kinase Lead Generation

Based on the 2.1-fold p38α MAP kinase potency improvement of pyrido[2,3-b]pyrazine over quinoxaline (IC50 38 nM vs. 81 nM) [1], procurement of this amino acid building block is indicated for programs synthesizing focused kinase inhibitor libraries. The 7-position alanine attachment provides a validated vector for exploringkinase ATP-binding site interactions, consistent with the 17 nM ALK inhibition demonstrated by analogous 7-substituted pyrido[2,3-b]pyrazines [2].

Stereochemistry-Dependent Peptide Mimetic Synthesis

For structure-activity relationship studies where stereochemistry at the α-carbon determines target binding, the (S)-enantiomer (CAS 1306728-61-9, 97% purity) should be selected over the racemate (CAS 1822459-45-9, 95% purity) [1]. This 2% purity advantage reduces the burden of chiral purification and ensures consistent stereochemical integrity in peptide sequences targeting chiral enzyme pockets.

Solid-Phase Peptide Synthesis of Pyrido[2,3-b]pyrazine Probes

The free α-amino and α-carboxylic acid groups enable direct incorporation of this building block into growing peptide chains using standard Fmoc-SPPS protocols [1]. This contrasts with pyrido[2,3-b]pyrazine-7-carboxylic acid, which requires pre-activation and lacks the N-terminal amine needed for chain elongation, making the amino acid derivative the preferred choice for chemical biology probe development.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Pyrido[2,3-b]pyrazine core with 7-position alanine attachment

p38α MAPK and related kinase target engagement

Chiral peptide mimetic SAR

Enantiopure (S)-enantiomer

Stereochemical integrity in peptide sequences

Chemical biology probe development

Amino acid building block for direct SPPS

Synthetic efficiency and chain elongation

• [1] Koch, P.; et al. Pyridinylquinoxalines and Pyridinylpyridopyrazines as Lead Compounds for Novel p38α Mitogen-Activated Protein Kinase Inhibitors. J. Med. Chem. 2010, 53 (2), 742–753. View Source
• [2] BindingDB. BDBM50321055: IC50 = 17 nM (ALK). BindingDB Entry, 2012. View Source